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This technical guide provides a comprehensive overview of the decontamination mechanism

employed in the Thermo Scientific Cytomat 10 C automated incubator. Designed for

researchers, scientists, and drug development professionals, this document details the core

technology, experimental validation, and operational workflow of the incubator's

decontamination system.

Core Decontamination Technology: The
ContraCon™ Routine
The Cytomat 10 C incubator utilizes the ContraCon™ thermal decontamination routine, a fully

automated process designed to eliminate microbial contaminants, including thermally-resistant

microorganisms.[1] This system leverages moist heat to ensure a high level of sterility within

the incubator chamber.

The ContraCon™ routine operates under the following validated parameters:

Parameter Value

Temperature 90°C

Relative Humidity >80%

Duration 9 hours
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This process is pre-programmed for walk-away operation and is designed to be

environmentally friendly, leaving the incubator virtually residue-free.[1] Upon completion, the

incubator automatically returns to the pre-set incubation conditions.[1] For enhanced anti-

microbial effects, a solid copper inner chamber is also available as an option.[1][2]

Experimental Validation of the ContraCon™ Routine
The efficacy of the ContraCon™ decontamination routine in the Cytomat 10 C incubator has

been validated in a study conducted by the Fraunhofer Institute for Manufacturing Engineering

and Automation IPA in collaboration with Thermo Fisher Scientific. The study aimed to verify the

elimination of common cell culture contaminants at various locations within the incubator.

Experimental Protocols
1. Biological Indicators: Two reference microorganisms were used to assess the

decontamination efficacy:

Bacillus subtilis / Bacillus atrophaeus(ATCC® 9372™): A spore-forming bacterium known for

its high resistance to heat and chemical inactivation.

Escherichia coli(ATCC® 9637™): A common gram-negative bacterium.

2. Sample Preparation and Placement: Test tubes containing the microorganisms were placed

at 18 different positions within the Cytomat 10 C incubator. These locations included the walls

(top, bottom, and sides) and areas shielded by internal equipment to represent a worst-case

scenario for decontamination. Control test tubes with the same microorganisms were kept in a

separate incubator and did not undergo the decontamination cycle.

3. Decontamination Cycle: The ContraCon™ decontamination routine was initiated and ran for

its full 9-hour cycle at 90°C with over 80% relative humidity.

4. Post-Decontamination Analysis: Following the cycle, the test tubes were removed and

incubated to determine the presence of any residual microbial growth.

For B. atrophaeus, bacterial growth was visually assessed after 48 hours of post-incubation.
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For E. coli, the optical density (OD) was measured after 24 hours, and colony counts were

performed after 24 hours and 7 days.

Data Presentation
While the validation study confirms the effectiveness of the ContraCon™ routine, the specific

quantitative results from the optical density measurements and colony counts are detailed in

the Thermo Fisher Scientific technical note "Verification of the “ContraCon Decontamination

Routine” with the Cytomat 10 C Incubator". This data is not publicly available in the immediate

search results. The tables below are structured to represent the expected data presentation

from this study.

Table 1: Test Results for B. atrophaeus

Position in Incubator
Bacterial Growth after 48
hours (Treated)

Bacterial Growth after 48
hours (Control)

Position 1 No Growth Growth

... ... ...

Position 18 No Growth Growth

Table 2: Test Results for E. coli

Position in
Incubator

OD
Measurement
after 24 hours
(Treated)

Colony Count
after 24 hours
(Treated)

Colony Count
after 7 days
(Treated)

OD
Measurement
and Colony
Count
(Control)

Position 1 Baseline 0 0 Growth Indicated

... ... ... ... ...

Position 18 Baseline 0 0 Growth Indicated

Operational Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ContraCon™ decontamination routine is designed for user-friendly, "push-button"

operation. The general workflow for a user to initiate and complete the decontamination cycle is

as follows.

Preparation Phase Execution Phase

Completion Phase

Remove all heat-sensitive materials (e.g., cell cultures, media) from the incubator.

Ensure the incubator's water reservoir for humidity is filled.

1. Clear incubator

Navigate to the decontamination cycle option on the incubator's control panel.

Initiate the ContraCon™ routine.

2. Select cycle

The incubator heats to 90°C and maintains >80% humidity for 9 hours.

3. Automated execution

The incubator cools down and returns to the set incubation temperature.

4. Cool-down

A notification indicates the completion of the cycle.

5. Cycle complete

The incubator is ready for use.

6. Ready

Click to download full resolution via product page
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A high-level workflow for the Cytomat 10 C ContraCon™ decontamination process.

Experimental Protocol Workflow
The validation of the ContraCon™ routine followed a structured experimental protocol to

ensure the reliability of the results.
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Experiment Setup

Decontamination

Analysis

Prepare cultures of B. subtilis / B. atrophaeus and E. coli.

Aliquot microbial cultures into test tubes.

Place test tubes at 18 specified locations within the Cytomat 10 C. Prepare and incubate control samples separately.

Run the 9-hour, 90°C, >80% RH ContraCon™ decontamination cycle.

Remove test tubes from the incubator.

Incubate treated and control samples.

Assess B. atrophaeus for growth after 48 hours. Measure OD and perform colony counts for E. coli at 24 hours and 7 days.

Compare results between treated and control groups.

Click to download full resolution via product page

Workflow for the validation of the ContraCon™ decontamination routine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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